Cas no 571149-76-3 (2-benzyl-4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-1,2-dihydrophthalazin-1-one)

2-benzyl-4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-1,2-dihydrophthalazin-1-one structure

571149-76-3 structure

Product Name:2-benzyl-4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-1,2-dihydrophthalazin-1-one

CAS No:571149-76-3

MF:C₁₇H₁₂N₄O₂S

MW:336.367781639099

MDL:MFCD03980966

CID:843762

PubChem ID:2363662

Update Time:2025-04-19

2-benzyl-4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

- 2-BENZYL-4-(5-MERCAPTO-[1,3,4]OXADIAZOL-2-YL)-2H-PHTHALAZIN-1-ONE
- 2-benzyl-4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-1,2-dihydrophthalazin-1-one
- MLS000771402
- 2-(phenylmethyl)-4-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)phthalazin-1-one
- AB00718380-01
- CCG-276488
- J-508109
- 2-benzyl-4-(2-thioxo-3H-1,3,4-oxadiazol-5-yl)phthalazin-1-one
- 2-(phenylmethyl)-4-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)-1-phthalazinone
- BDBM44150
- ZINC03246416
- 4-(4,5-Dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-2-(phenylmethyl)-1(2H)-phthalazinone
- HMS1719B20
- G22166
- MFCD03980966
- 571149-76-3
- SMR000376799
- 2-benzyl-4-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)phthalazin-1-one
- cid_2363662
- 2-Benzyl-4-(5-mercapto-1,3,4-oxadiazol-2-yl)phthalazin-1(2H)-one
- EN300-04983
- Z55879412
- HMS2684E04
- CS-0219802
- AKOS000116588
- CHEMBL1529930
- DTXSID701333726
- MDL： MFCD03980966
- Inchi： 1S/C17H12N4O2S/c22-16-13-9-5-4-8-12(13)14(15-18-19-17(24)23-15)20-21(16)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,19,24)
- InChI Key： LVEKKDXKPJDYLK-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C3C=CC=CC=3C(N(CC3C=CC=CC=3)N=2)=O)O1

Computed Properties

Exact Mass: 336.06809681g/mol
Monoisotopic Mass: 336.06809681g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 597
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 98.4Å²

2-benzyl-4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-1,2-dihydrophthalazin-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A225851-1g	2-Benzyl-4-(5-mercapto-1,3,4-oxadiazol-2-yl)phthalazin-1(2H)-one	571149-76-3	98%	1g	$814.0	2025-02-25
Chemenu	CM522263-1g	2-Benzyl-4-(5-mercapto-1,3,4-oxadiazol-2-yl)phthalazin-1(2H)-one	571149-76-3	98%	1g	$***	2023-05-30
eNovation Chemicals LLC	D595181-1g	2-BENZYL-4-(5-MERCAPTO-[1,3,4]OXADIAZOL-2-YL)-2H-PHTHALAZIN-1-ONE	571149-76-3	95%	1g	$1180	2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290472-50mg	4-(4,5-Dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-2-(phenylmethyl)-1(2H)-phthalazinone	571149-76-3	98%	50mg	￥1497	2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290472-100mg	4-(4,5-Dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-2-(phenylmethyl)-1(2H)-phthalazinone	571149-76-3	98%	100mg	￥876.00	2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290472-250mg	4-(4,5-Dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-2-(phenylmethyl)-1(2H)-phthalazinone	571149-76-3	98%	250mg	￥1582.00	2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290472-500mg	4-(4,5-Dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-2-(phenylmethyl)-1(2H)-phthalazinone	571149-76-3	98%	500mg	￥5353	2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290472-1g	4-(4,5-Dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-2-(phenylmethyl)-1(2H)-phthalazinone	571149-76-3	98%	1g	￥7084	2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290472-2.5g	4-(4,5-Dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-2-(phenylmethyl)-1(2H)-phthalazinone	571149-76-3	98%	2.5g	￥17334	2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290472-5g	4-(4,5-Dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-2-(phenylmethyl)-1(2H)-phthalazinone	571149-76-3	98%	5g	￥23909	2023-02-17